Cas no 39244-83-2 (4-Amidinophenylacetic acid)

• Product Name: 4-Amidinophenylacetic acid
• CAS No: 39244-83-2
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD04114408
• CID: 54999
• PubChem ID: 10313357
• Update Time: 2025-04-18

4-Amidinophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amidinophenylacetic acid
• 4-(Aminoiminomethyl)benzeneacetic acid
• (4-Carbamimidoylphenyl)acetic acid
• (4-CARBAMIMIDOYL-PHENYL)ACETIC ACID,
• 2-(4-carbamimidoylphenyl)acetic acid
• 2-(4-carbamimidoylphenyl)ethanoic acid
• 4-Amidinophenylessigsaeure
• 4-Amidinophenylessigsaeure-Betain
• (4-Carbamimidoyl-phenyl)-acetic acid
• A824485
• MFCD04114408
• AB18250
• SSGFEOFDJDCDCI-UHFFFAOYSA-N
• FT-0712885
• DTXSID50437988
• AKOS006294400
• 2-(4-carbamimidoylphenyl)aceticAcid
• SCHEMBL6940225
• 39244-83-2

• MDL： MFCD04114408
• Inchi： 1S/C9H10N2O2/c10-9(11)7-3-1-6(2-4-7)5-8(12)13/h1-4H,5H2,(H3,10,11)(H,12,13)
• InChI Key： SSGFEOFDJDCDCI-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C(=N)N)=CC=1)=O

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.2Ų
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Density: 1.3
• Boiling Point: 357.4°C at 760 mmHg
• Flash Point: 170°C
• Refractive Index: 1.601
• PSA: 87.17000
• LogP: 1.39780

4-Amidinophenylacetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338